Cas no 1784318-70-2 (2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride)

• Product Name: 2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride
• CAS No: 1784318-70-2
• MF: C₁₀H₁₃ClFNO₂S
• MW: 265.732124090195
• CID: 6124041
• PubChem ID: 84711466
• Update Time: 2025-06-13

2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride
• 2-[4-(dimethylamino)-3-fluorophenyl]ethane-1-sulfonyl chloride
• 1784318-70-2
• EN300-1992957

• Inchi： 1S/C10H13ClFNO2S/c1-13(2)10-4-3-8(7-9(10)12)5-6-16(11,14)15/h3-4,7H,5-6H2,1-2H3
• InChI Key： OAAFJXPYQCKMIM-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=C(C=1)F)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 265.0339557g/mol
• Monoisotopic Mass: 265.0339557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride

Recent Advances in the Study of 2-4-(Dimethylamino)-3-fluorophenylethane-1-sulfonyl Chloride (CAS: 1784318-70-2)

The compound 2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride (CAS: 1784318-70-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Its unique structural features, including the dimethylamino and fluorine substituents, contribute to its reactivity and potential applications in drug discovery and development.

Recent studies have focused on the synthesis and characterization of this compound, as well as its utility in the preparation of sulfonamide-based inhibitors. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel kinase inhibitors, where it served as a crucial building block for introducing the sulfonamide moiety. The study demonstrated that the fluorine atom at the 3-position of the phenyl ring enhances the compound's metabolic stability, making it a valuable tool for medicinal chemists.

In addition to its synthetic applications, 2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride has been investigated for its potential as a covalent modifier of biological targets. A recent preprint on bioRxiv described its use in chemical proteomics, where it was employed to label reactive cysteine residues in proteins. This approach enabled the identification of new drug targets and off-target effects, underscoring the compound's versatility in chemical biology research.

Further research has explored the physicochemical properties of this sulfonyl chloride derivative. Computational studies published in ACS Omega in 2024 provided insights into its electronic structure and reactivity, predicting favorable interactions with nucleophilic amino acids. These findings support its continued use in the design of covalent inhibitors and activity-based probes.

The safety profile and handling considerations for 2-4-(dimethylamino)-3-fluorophenylethane-1-sulfonyl chloride have also been addressed in recent technical reports. Due to its sulfonyl chloride functionality, it requires careful handling under inert conditions to prevent hydrolysis. Several pharmaceutical companies have included this compound in their catalogues of high-quality building blocks, with purity specifications typically exceeding 98%.

Looking ahead, researchers anticipate expanding applications of this compound in fragment-based drug discovery and targeted protein degradation. Its combination of reactivity and selectivity makes it particularly promising for the development of PROTACs (proteolysis-targeting chimeras) and other bifunctional molecules. Ongoing studies are expected to further elucidate its potential in these emerging areas of pharmaceutical research.